(4-(Methylsulfonyl)piperidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: (4-methylsulfonylpiperidin-1-yl)-(4-propylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C12H19N3O3S2/c1-3-4-10-11(19-14-13-10)12(16)15-7-5-9(6-8-15)20(2,17)18/h9H,3-8H2,1-2H3
• InChI Key: REGYTBQLYMAOMA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C12H19N3O3S2
• Molecular Weight: 317.4 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. It also has a thiadiazole ring, which is a heterocyclic compound containing sulfur and nitrogen. Thiadiazoles are known for their wide range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure and functional groups. For example, compounds with a piperidine ring often have basic properties due to the presence of the nitrogen atom.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• The piperidine cycle is a common structural motif in many pharmaceutical agents. .

Antiviral Activity

• Recent studies have highlighted the antiviral potential of piperidine derivatives. .

Anti-Inflammatory and Analgesic Properties

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Antitubercular Activity

• Piperidine-containing compounds have been evaluated for their antitubercular properties. .

Organocatalysis and Synthesis

• Researchers explore efficient methods for synthesizing substituted piperidines. .

Biological Evaluation of Piperidine Derivatives

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Mechanism of Action

The mechanism of action would depend on the biological target of the compound. For example, some indole derivatives have been found to have antiviral activity.

Future Directions

Future research could focus on exploring the biological activity of this compound and developing methods for its synthesis. Given the biological activity of similar compounds, it could potentially have applications in pharmaceuticals.